Cas no 1385366-37-9 (2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide)

• Product Name: 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide
• CAS No: 1385366-37-9
• MF: C₁₅H₁₃FN₆O
• MW: 312.301725149155
• CID: 5399545
• PubChem ID: 71991118
• Update Time: 2025-06-14

2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide

• Inchi： 1S/C15H13FN6O/c1-10-5-14(21(2)20-10)19-15(23)8-22(9-18)12-3-4-13(16)11(6-12)7-17/h3-6H,8H2,1-2H3,(H,19,23)
• InChI Key： DAMPJIZWGBWBEU-UHFFFAOYSA-N
• SMILES： C(NC1N(C)N=C(C)C=1)(=O)CN(C#N)C1=CC=C(F)C(C#N)=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 621.4±55.0 °C(Predicted)
• pka: 12.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide

Comprehensive Overview of 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide (CAS No. 1385366-37-9)

The compound 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide (CAS No. 1385366-37-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique molecular structure featuring cyano and fluorophenyl groups, this compound exhibits potential applications in the development of novel therapeutic agents and crop protection solutions. Researchers are particularly interested in its acetamide backbone, which is known to play a critical role in biological activity modulation.

In recent years, the demand for heterocyclic compounds like 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide has surged due to their versatility in drug discovery. The presence of the pyrazole ring in its structure aligns with current trends in targeting kinase inhibitors, a hot topic in oncology research. This compound's fluorine substitution further enhances its metabolic stability, a key consideration for pharmaceutical developers aiming to improve drug half-life and bioavailability.

From an agrochemical perspective, the cyanoamino functionality of CAS No. 1385366-37-9 presents intriguing possibilities for pest control formulations. With growing global concerns about food security and sustainable agriculture, researchers are exploring its potential as a lead structure for next-generation crop protection agents. The compound's ability to potentially interfere with insect nervous systems makes it a subject of interest in the development of environmentally friendly alternatives to traditional pesticides.

The synthesis of 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide involves sophisticated organic chemistry techniques, including nucleophilic substitution and amide coupling reactions. Analytical characterization typically employs advanced techniques such as HPLC-MS and NMR spectroscopy, which are crucial for verifying the compound's purity and structural integrity. These analytical methods are particularly important given the compound's potential applications in sensitive research areas.

In the context of current scientific trends, this compound addresses several frequently searched topics in chemistry databases, including "fluorinated bioactive compounds", "pyrazole derivatives in drug discovery", and "cyano-containing agrochemicals". Its structural features make it a valuable case study for researchers investigating structure-activity relationships in medicinal chemistry. The compound's dual cyano groups offer unique electronic properties that influence its interaction with biological targets, a subject of ongoing computational chemistry studies.

Quality control aspects of CAS No. 1385366-37-9 are particularly important for research applications. Reputable suppliers typically provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization results. These quality parameters are essential for researchers who require high-purity compounds for biological screening or material science applications. The compound's stability under various storage conditions is another area of practical interest for laboratory personnel.

From a regulatory standpoint, while 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide is not classified as hazardous, proper laboratory handling procedures should always be followed. Researchers frequently search for information about safe handling of fluorinated compounds and storage of nitrogen-rich molecules, making these important considerations in any discussion of this chemical entity. The compound's physicochemical properties, including solubility and melting point, are crucial data points for experimental design.

The commercial availability of CAS No. 1385366-37-9 through specialty chemical suppliers has facilitated its investigation across multiple research domains. Current pricing trends reflect the compound's niche application potential and synthetic complexity. Researchers often compare its cost-effectiveness with structurally similar compounds when designing their synthetic routes or screening libraries.

Future research directions for this compound may explore its potential in catalysis applications or as a building block for more complex molecular architectures. The presence of multiple reactive sites in its structure offers numerous possibilities for chemical modification, a feature that aligns with current interests in molecular diversity-oriented synthesis. As synthetic methodologies continue to advance, the utility of this compound in various chemical contexts is likely to expand.

In conclusion, 2-[Cyano(3-cyano-4-fluorophenyl)amino]-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide represents an interesting case study in modern heterocyclic chemistry. Its combination of fluorine substitution, cyano functionality, and pyrazole core makes it a valuable subject for both academic research and industrial applications. As scientific understanding of structure-property relationships deepens, compounds like CAS No. 1385366-37-9 will continue to play important roles in advancing both pharmaceutical and agrochemical sciences.